Cas no 2229461-43-0 (tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate
• CAS No: 2229461-43-0
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 5903871
• PubChem ID: 165687647
• Update Time: 2025-06-09

tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate
• EN300-1894214
• tert-butyl N-[1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-yl]carbamate
• 2229461-43-0

• Inchi： 1S/C19H26N2O3/c1-19(2,3)24-18(22)21-14(12-20)11-16-15-8-6-5-7-13(15)9-10-17(16)23-4/h5-10,14H,11-12,20H2,1-4H3,(H,21,22)
• InChI Key： DJCNZAVDYOZQMP-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C(=CC=C2C=CC=CC=12)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate (CAS No. 2229461-43-0)

tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate (CAS No. 2229461-43-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research trends associated with this compound.

Chemical Structure and Properties

The molecular formula of tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate is C₁₈H₂₅NO₄, with a molecular weight of approximately 327.4 g/mol. The compound features a tert-butyl group, an amino group, and a methoxynaphthalene moiety, which contribute to its distinct chemical properties. The tert-butyl group provides steric hindrance and stability, while the amino group offers reactivity and potential for forming hydrogen bonds. The methoxynaphthalene moiety adds complexity and aromaticity to the molecule, influencing its solubility and biological activity.

Synthesis Methods

The synthesis of tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach is the condensation of 2-methoxynaphthalene with an appropriate amino alcohol, followed by protection of the amino group using tert-butyloxycarbonyl (Boc) chemistry. The resulting intermediate can then be further modified to introduce additional functional groups or undergo deprotection to yield the final product.

Biological Activities

tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate has been studied for its potential biological activities, including its effects on various cellular processes and signaling pathways. Recent research has shown that this compound exhibits promising anti-inflammatory properties by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated neuroprotective effects in models of neurodegenerative diseases, potentially through its ability to inhibit oxidative stress and apoptosis.

Clinical Applications

The potential clinical applications of tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate are currently under investigation in various preclinical studies. Its anti-inflammatory properties make it a candidate for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. Moreover, its neuroprotective effects suggest potential use in managing neurodegenerative conditions like Alzheimer's disease and Parkinson's disease.

Current Research Trends

Ongoing research is focused on optimizing the pharmacological profile of tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-yl)propan-2-ylcarbamate to enhance its therapeutic efficacy and reduce potential side effects. Studies are also exploring the compound's mechanism of action at the molecular level to identify key targets and pathways involved in its biological activities. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and stability of the compound in vivo.

Conclusion

In summary, tert-butyl N-1-amino-3-(2-methoxynaphthalen-1-y l)propan - 2 - ylcarbamat e (CAS No . 2 2 946 1 - 43 - 0) strong > represents a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure , coupled with ongoing research efforts , positions it as a valuable candidate for further development in medicinal chemistry and pharmaceutical research . As new findings continue to emerge , it is anticipated that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases . p >